1-(2-(3-hydroxy-4-(4-(4-methoxyphenyl)-1H-pyrazol-3-yl)phenoxy)ethyl)piperidine-4-carboxamide
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Description
1-(2-(3-hydroxy-4-(4-(4-methoxyphenyl)-1H-pyrazol-3-yl)phenoxy)ethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H28N4O4 and its molecular weight is 436.512. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Synthesis
Microwave-assisted synthesis methods have been explored for the efficient and rapid production of carboxamides, including those related to the structure of the compound . For instance, microwave-assisted treatment has been shown to produce corresponding carboxamides in good yields, highlighting the method's efficiency in synthesizing complex organic compounds (Milosevic et al., 2015).
Antimicrobial Activity
Research on pyrazole derivatives, including structures similar to the specified compound, has demonstrated promising in vitro cytotoxic activity against various cell lines, indicating potential antimicrobial applications. These compounds are synthesized through reactions involving specific carboxamides and have been tested for their effectiveness against Ehrlich Ascites Carcinoma (EAC) cells, showcasing their potential in antimicrobial treatments (Hassan, Hafez, & Osman, 2014).
X-ray Powder Diffraction Analysis
The compound's structural analogs have been analyzed using X-ray powder diffraction to establish detailed molecular structures, as seen in studies involving intermediate compounds in the synthesis of anticoagulants like apixaban. This analysis is crucial for understanding the precise crystal structure of these complex molecules, aiding in the development of pharmaceuticals (Wang et al., 2017).
Antituberculosis Activity
Thiazole-aminopiperidine hybrid analogues have been synthesized and evaluated for their inhibitory activity against Mycobacterium tuberculosis, demonstrating the compound's relevance in the development of new antituberculosis agents. These studies provide a foundation for further exploration of similar compounds in combating tuberculosis (Jeankumar et al., 2013).
Properties
IUPAC Name |
1-[2-[3-hydroxy-4-[4-(4-methoxyphenyl)-1H-pyrazol-5-yl]phenoxy]ethyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N4O4/c1-31-18-4-2-16(3-5-18)21-15-26-27-23(21)20-7-6-19(14-22(20)29)32-13-12-28-10-8-17(9-11-28)24(25)30/h2-7,14-15,17,29H,8-13H2,1H3,(H2,25,30)(H,26,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZSQZUISUBVRKG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C(NN=C2)C3=C(C=C(C=C3)OCCN4CCC(CC4)C(=O)N)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N4O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.